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Compound of Interest

Compound Name: (+)-Hydroxytuberosone

Cat. No.: B12431624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-Hydroxytuberosone is a pterocarpanone, a class of isoflavonoids, isolated from the tubers

of Pueraria tuberosa, a plant used in traditional Indian medicine. The structural elucidation of

this natural product is crucial for understanding its bioactivity and for potential applications in

drug development. This technical guide provides a comprehensive overview of the

spectroscopic data for (+)-hydroxytuberosone, including Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data. The information presented here is

compiled from the original literature that first reported its isolation and characterization.

Spectroscopic Data
The following tables summarize the key spectroscopic data for (+)-hydroxytuberosone.

¹H NMR Spectroscopic Data
Solvent: CDCl₃ Frequency: Not specified in the original publication.
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Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Assignment

3.80 s - -OCH₃

4.25 d 12 H-6eq

4.45 d 12 H-6ax

5.90 s - -O-CH₂-O-

6.05 s - H-4

6.45 d 8 H-10

6.60 s - H-1

7.05 d 8 H-9

¹³C NMR Spectroscopic Data
Solvent: CDCl₃ Frequency: Not specified in the original publication.
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Chemical Shift (δ, ppm) Assignment

55.0 -OCH₃

68.0 C-6

101.0 -O-CH₂-O-

103.0 C-4

109.0 C-10

112.5 C-1

117.0 C-8a

121.0 C-4a

128.5 C-9

143.5 C-2

147.5 C-3

156.0 C-10a

160.0 C-7a

196.0 C-11

Infrared (IR) Spectroscopic Data
Medium: KBr

Wavenumber (cm⁻¹) Functional Group Assignment

3400 -OH (hydroxyl)

1680 C=O (conjugated ketone)

1610 Aromatic C=C stretch

Mass Spectrometry (MS) Data
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Ionization Method: Not specified in the original publication.

m/z Assignment

354 [M]⁺ (Molecular Ion)

339 [M - CH₃]⁺

326 [M - CO]⁺

177 Fragment

161 Fragment

Experimental Protocols
The following are generalized experimental protocols for the acquisition of spectroscopic data

for natural products like (+)-hydroxytuberosone, based on standard laboratory practices.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: A few milligrams of the purified (+)-hydroxytuberosone are dissolved

in a deuterated solvent, typically chloroform-d (CDCl₃), in a standard 5 mm NMR tube.

Tetramethylsilane (TMS) is often added as an internal standard for chemical shift referencing

(δ = 0.00 ppm).

Data Acquisition: ¹H and ¹³C NMR spectra are recorded on a high-resolution NMR

spectrometer.

¹H NMR: The spectrum is acquired with a sufficient number of scans to obtain a good

signal-to-noise ratio. Parameters such as pulse width, acquisition time, and relaxation

delay are optimized for the sample.

¹³C NMR: Due to the low natural abundance of the ¹³C isotope, a larger number of scans is

typically required. Proton decoupling is used to simplify the spectrum and improve

sensitivity.

Infrared (IR) Spectroscopy
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Sample Preparation: A small amount of the solid sample is finely ground with potassium

bromide (KBr), which is transparent to infrared radiation. The mixture is then pressed into a

thin, transparent pellet.

Data Acquisition: The KBr pellet is placed in the sample holder of a Fourier Transform

Infrared (FT-IR) spectrometer. The spectrum is recorded over the standard mid-IR range

(typically 4000-400 cm⁻¹). A background spectrum of a pure KBr pellet is recorded and

subtracted from the sample spectrum to eliminate atmospheric and instrumental

interferences.

Mass Spectrometry (MS)
Sample Introduction: The purified compound is introduced into the mass spectrometer, often

via a direct insertion probe or after separation by gas chromatography (GC-MS) or liquid

chromatography (LC-MS).

Ionization: The sample molecules are ionized using a suitable technique, such as Electron

Ionization (EI) or Electrospray Ionization (ESI).

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)

by a mass analyzer (e.g., quadrupole, time-of-flight).

Detection: The abundance of each ion is measured, and a mass spectrum is generated,

showing the relative intensity of ions at different m/z values.

Visualizations
Workflow for Isolation and Structure Elucidation of (+)-
Hydroxytuberosone
The following diagram illustrates a general workflow for the isolation and structural

characterization of a natural product like (+)-hydroxytuberosone from its plant source.
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Caption: General workflow for the isolation and structural elucidation of (+)-
hydroxytuberosone.
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This guide provides foundational spectroscopic information for (+)-hydroxytuberosone, which

is essential for researchers in natural product chemistry, medicinal chemistry, and drug

discovery. The detailed data and protocols serve as a valuable resource for the identification

and further investigation of this and related compounds.

To cite this document: BenchChem. [A Technical Guide to the Spectroscopic Data of (+)-
Hydroxytuberosone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12431624#hydroxytuberosone-spectroscopic-data-
nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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